![molecular formula C9H8O2 B1594151 5-Methylisobenzofuran-1(3H)-one CAS No. 54120-64-8](/img/structure/B1594151.png)
5-Methylisobenzofuran-1(3H)-one
Overview
Description
Isobenzofuran is a bicyclic heterocycle consisting of fused cyclohexa-1,3-diene and furan rings . It is highly reactive and rapidly polymerizes .
Synthesis Analysis
Isobenzofuran has been prepared by thermolysis of suitable precursors and trapped at low temperature . A related compound, 2-(4-acetylphenyl)isoindoline-1,3-dione, was synthesized from 4-aminoacetophenone and isobenzofuran-1,3-dione .Molecular Structure Analysis
The molecular structure of isobenzofuran consists of fused cyclohexa-1,3-diene and furan rings .Chemical Reactions Analysis
Isobenzofuran is highly reactive and rapidly polymerizes .Physical And Chemical Properties Analysis
The molar mass of isobenzofuran is 118.13 g/mol .Scientific Research Applications
Molecular Structure and Chemical Properties
A study by Yılmaz et al. (2020) explored the molecular structure of a phthalide derivative related to 5-Methylisobenzofuran-1(3H)-one. Using X-ray diffraction, IR spectroscopy, and quantum chemical computation, they analyzed its crystalline structure and chemical properties. The research provides insights into its electronic and thermodynamic properties, essential for understanding its reactivity and potential applications in various fields (Yılmaz et al., 2020).
Synthetic Organic Chemistry
Plíštil et al. (2006) discussed the photochemistry of compounds related to this compound, demonstrating their potential in synthetic organic chemistry. The study revealed the compound's behavior under different conditions, offering valuable insights for organic synthesis (Plíštil et al., 2006).
Divergent Synthesis Applications
Du et al. (2022) investigated the divergent synthesis of isobenzofuran-1(3H)-one derivatives, highlighting the compound's versatility in creating various chemical structures. This research indicates its potential for developing new materials or pharmaceutical compounds (Du et al., 2022).
Pharmaceutical Research
Research by Mal et al. (2015) focused on the synthesis of 3-cyanoisobenzofuran-1(3H)-ones, closely related to this compound. Their findings are significant for pharmaceutical research, as such compounds could be precursors or active ingredients in drug development (Mal et al., 2015).
Spectroscopy and Tautomerism Studies
Pires et al. (2016) conducted a study on the keto-enol tautomerism of isobenzofuran-1(3H)-one derivatives, which includes compounds similar to this compound. Their research, using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), provides essential data on the tautomeric behavior, crucial for understanding the chemical and physical properties of these compounds in various environments (Pires et al., 2016).
Green Chemistry and Heterocyclic Compound Synthesis
Mola et al. (2012) described a green chemistry approach to synthesize isobenzofuran-1(3H)-ones, highlighting the environmental benefits and efficiency of this method. This research contributes to sustainable practices in chemical synthesis, especially in the production of heterocyclic compounds, a category to which this compound belongs (Mola et al., 2012).
Bioactivity and Secondary Metabolites Research
Studies on isobenzofuran-1(3H)-ones, including this compound, have shown these compounds to be significant as secondary metabolites with various bioactivities. Research in this area is vital for discovering new biological applications and understanding the ecological role of these compounds (Kobayashi et al., 1990).
Properties
IUPAC Name |
5-methyl-3H-2-benzofuran-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c1-6-2-3-8-7(4-6)5-11-9(8)10/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXAHGSPNVLQIJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=O)OC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60202467 | |
Record name | 5-Methyl-3H-2-benzofuran-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60202467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54120-64-8 | |
Record name | 5-Methyl-3H-2-benzofuran-1-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054120648 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Methyl-3H-2-benzofuran-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60202467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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